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For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic copper nitrate, chemically identified as dicopper nitrate trihnydroxide with the formula
Cuz2(OH)3sNOs (CAS No: 12158-75-7), is an inorganic compound that presents as a green to
turquoise powder or blue-green monoclinic crystals.[1][2][3] It is structurally distinct from the
more common copper(ll) nitrate (Cu(NO3s)2) and its hydrates, a difference conferred by the
presence of hydroxide groups in its lattice.[2] This structural distinction significantly influences
its physical and chemical properties, most notably its solubility.

This technical guide provides a comprehensive overview of the solubility of basic copper nitrate
in aqueous and organic media. It includes available quantitative data, detailed experimental
methodologies for solubility determination, and discusses its applications, particularly its role as
a catalyst in syntheses relevant to the pharmaceutical industry.

Solubility Profile

The solubility of basic copper nitrate is markedly lower than that of copper(ll) nitrate, a critical
factor for its handling and application.

Aqueous Solubility
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Basic copper nitrate is characterized by its low solubility in water.[4] The available quantitative

data is summarized below.

Temperature Solubility (g / 100 mL) Citation(s)
20 °C 0.0579 [5]
50 °C 0.015 [6]

Table 1: Quantitative Aqueous Solubility of Basic Copper Nitrate.

Organic Solvent Solubility

Quantitative solubility data for basic copper nitrate in organic solvents is not readily available in

the reviewed literature. It is generally considered to have very low solubility in most non-

aqueous solvents.

For context, the related compound, copper(ll) nitrate (Cu(NOs)2) and its hydrates, which lack

the hydroxide groups, exhibit much higher solubility in various polar organic solvents. This data

is presented below but should not be used as a direct substitute for basic copper nitrate.

Solubility (g /
Solvent Solute Form 100gorgl Temperature Citation(s)
100 mL)
Copper(Il) Nitrate
Ethanol Very Soluble - [7]
Hydrates
Dioxane Copper(ll) Nitrate ~ Soluble - [3]
Ethyl Acetate Copper(ll) Nitrate  Soluble - [3]

Table 2: Solubility of Copper(ll) Nitrate (Non-basic form) in Select Organic Solvents. This data

is for comparative purposes only.

Experimental Protocols
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Precise determination of solubility is crucial for any application. As basic copper nitrate is a
sparingly soluble salt, the "Flask Method," compliant with OECD Guideline 105, is appropriate
for determining its aqueous solubility.[8][9]

Synthesis of Basic Copper Nitrate

A common preparatory method involves the controlled hydrolysis of a copper(ll) nitrate solution
with an alkali, or through the careful thermal degradation of copper(ll) nitrate trihydrate.[2]
Heating hydrated copper(ll) nitrate to 80°C will convert it to basic copper nitrate.

Solubility Determination via the Flask Method

This protocol outlines a general procedure for determining the aqueous solubility of basic
copper nitrate at a specified temperature.

Objective: To determine the saturation mass concentration of basic copper nitrate in water at 20
°C.

Materials & Equipment:

Basic copper nitrate (Cuz(OH)sNOs) powder

» Reagent-grade water

e Analytical balance

o Constant temperature water bath or shaker (e.g., 20 £ 0.5 °C)

¢ Glass flasks with stoppers

o Centrifuge

e Syringes and sub-micron filters (e.g., 0.45 pm)

e Volumetric glassware

¢ Analytical instrument for copper concentration analysis (e.g., Atomic Absorption
Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS))
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Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium. An excess amount of the substance is added to water
and stirred.

Sample Preparation: Add an amount of basic copper nitrate in excess of its expected
solubility to several flasks containing known volumes of water.

Equilibration: The flasks are sealed and agitated in a constant temperature bath set to 20 °C.
Equilibrium is typically reached when three successive measurements of concentration over
time become constant. For sparingly soluble salts, this may take 24 to 72 hours.[9]

Phase Separation: Once equilibrium is achieved, the mixture is allowed to stand at the test
temperature to allow the undissolved solid to settle. The saturated agueous phase is then
carefully separated from the solid. Centrifugation is the preferred method to avoid errors from
filtration.[9]

Analysis:
o An aliguot of the clear, saturated supernatant is carefully removed.

o The concentration of copper in the solution is determined using a suitable analytical
technique like AAS or ICP-MS.[9]

o The analysis should be performed on at least duplicate samples.

Calculation: The solubility is calculated as the average concentration from the analyzed
samples and expressed in g/L or g/100 mL.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility
using the flask method.
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Caption: Workflow for Solubility Determination.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b080931?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Drug Development

While simple inorganic copper salts are often too toxic for direct therapeutic use, copper
compounds serve critical roles in the synthesis of pharmaceuticals and other advanced
materials.

e Catalysis in Organic Synthesis: Basic copper nitrate, and copper nitrate more broadly, is
valued as an inexpensive, stable, and environmentally benign catalyst or reagent in organic
synthesis.[6][10] It can facilitate a variety of reactions, including oxidations and C-H
activations, which are fundamental transformations in the construction of complex molecules
and active pharmaceutical ingredients (APIs).[6][10]

o Precursor for Nanomaterials: Basic copper nitrate serves as a precursor for the synthesis of
copper oxide (CuO) nanoparticles.[6] These nanoparticles have diverse applications,
including their use as catalysts and in the development of antimicrobial coatings.

Conclusion

Basic copper nitrate (Cuz(OH)sNOs) is an inorganic compound with low solubility in water and,
based on available information, is presumed to be poorly soluble in most organic solvents. Its
primary utility in research and drug development is not as a direct therapeutic agent but as a
versatile and economical catalyst and as a precursor for copper-based nanomaterials. The
distinct solubility profile compared to copper(ll) nitrate is a key consideration for its application
in both industrial and laboratory settings. Accurate solubility determination, following
established protocols such as the flask method, is essential for optimizing its use in synthetic
and material science applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

7/8

Tech Support


https://www.guidechem.com/encyclopedia/copper-nitrate-basic-dic16880.html
https://www.echemi.com/products/pd180521114901-copper-nitrate-basic.html
https://cymitquimica.com/cas/12158-75-7/
https://m.chemicalbook.com/ProductChemicalPropertiesCB31074722_EN.htm
https://www.bocsci.com/copper-nitrate-basic-cas-12158-75-7-item-55813.html
https://en.wikipedia.org/wiki/Copper(II)_nitrate
https://app.overton.io/document.php?policy_document_id=oecddiscovery-e91b9b878b179e5c34d9e91c562d1aec
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0271-0008/attachment_39.pdf
https://www.researchgate.net/publication/323751811_Copper_nitrate_A_privileged_reagent_for_organic_synthesis
https://www.benchchem.com/product/b080931#solubility-of-basic-copper-nitrate-in-water-and-organic-solvents
https://www.benchchem.com/product/b080931#solubility-of-basic-copper-nitrate-in-water-and-organic-solvents
https://www.benchchem.com/product/b080931#solubility-of-basic-copper-nitrate-in-water-and-organic-solvents
https://www.benchchem.com/product/b080931#solubility-of-basic-copper-nitrate-in-water-and-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080931?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

